Cas no 1805039-19-3 (Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805039-19-3
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4863577
• Update Time: 2025-05-19

Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-10(16)8-7(9(12)13)5(4-14)3-6(11)15-8/h3,9H,2,4,14H2,1H3
• InChI Key： CNVRIRRLCNQKPH-UHFFFAOYSA-N
• SMILES： BrC1=CC(CN)=C(C(F)F)C(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-carboxylate

Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-carboxylate: A Comprehensive Overview

Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-carboxylate, with the CAS number 1805039-19-3, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an ethyl carboxylate group at position 2, an amino methyl group at position 4, a bromine atom at position 6, and a difluoromethyl group at position 3. These substituents contribute to its distinctive chemical properties and potential applications.

The synthesis of Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-carboxylate involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in catalytic methodologies have enabled chemists to optimize the synthesis process, improving both yield and purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the pyridine ring with high precision. This compound serves as a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel agrochemicals and pharmaceutical agents.

One of the most promising applications of Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-carboxylate lies in its role as a precursor for herbicides. The presence of the bromine atom and difluoromethyl group enhances its ability to inhibit key enzymes involved in plant metabolism, making it an effective candidate for weed control. Recent studies have demonstrated that derivatives of this compound exhibit remarkable selectivity towards specific weeds without adversely affecting crops, which is a significant advantage in sustainable agriculture.

In the pharmaceutical sector, this compound has shown potential as an intermediate in the synthesis of kinase inhibitors. The amino methyl group at position 4 plays a critical role in mediating interactions with target proteins, while the bromine atom contributes to the overall stability of the molecule. Researchers have explored its ability to modulate signaling pathways associated with cancer cell proliferation and metastasis. Preliminary results from in vitro studies suggest that derivatives of this compound could serve as leads for developing novel anticancer therapies.

The structural versatility of Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-carboxylate also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been exploited in the development of new catalysts for organic transformations. For example, transition metal complexes derived from this compound have shown exceptional activity in asymmetric hydrogenation reactions, which are crucial for producing chiral pharmaceutical intermediates.

From an environmental perspective, understanding the fate and transport of Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-carboxylate is essential for assessing its potential impact on ecosystems. Recent environmental toxicology studies have focused on its degradation pathways under various conditions, including soil and aquatic environments. These studies have revealed that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, Ethyl 4-(aminomethyl)-6-bromo-3-(difluoromethyl)pyridine-2-carboxylate is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in synthetic chemistry, pharmacology, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.